This work aims at investigating the feasibility of COmbined Gas Electric and Steam (COGES) plants onboard Liquefied Natural Gas (LNG) fueled ships, by means of a novel, flexible tool. Firstly, the nominal operating conditions of 6 commercially available gas turbines (GTs) as well as their dynamic performance are simulated. Secondly, 6 different integrated COGES-reciprocating engine power plants are assembled and compared in terms of cogeneration efficiency within an optimized repowering study for the cruise-ferry ship GNV La Suprema. The optimization accounts for variable ship speed, season and GT control strategy for an overall number of 264 operating conditions considered. Thirdly, the time-dependent performance of the best COGES plant is assessed under actual navigation conditions for La Suprema. Overall, the results show the great potential of combining COGES plants with reciprocating engines for the marine sector. In particular, in the ship speed range centered around the actual cruise speed for La Suprema (i.e. 22 knots), all the COGES plants are able to cover the propulsion and hotel power demands more efficiently than reciprocating engines, with a 1–5 % benefit on cogeneration efficiency. Overall, a 51 % maximum cogeneration efficiency is found to be provided by COGES plants based on LM2500 and TITAN250 gas turbines.

Solid-state lithium batteries are promising candidates for improving battery safety and boosting energy density. However, the application of both typical solid-state electrolytes, inorganic ceramic/glass and organic polymer electrolytes, are facing their respective inherent challenges, including large interfacial resistance and unwanted interfacial reactions of inorganic electrolytes, and narrow electrochemical stability windows of polymer electrolytes. The design of multi-layer solid-state electrolytes, such as inorganic/inorganic, inorganic/polymer and polymer/polymer structures, provides a viable solution to these issues by effectively improving the interfacial stability and widening the electrochemical window, which exhibits unparallel advantages in solid-state batteries with the help of non-diffusible characteristic of solid-state electrolytes. Given the extensive research and progress reported, this paper reviews the latest advancements in multi-layer solid-state electrolytes and categorizes them into inorganic-based, polymer-based and composite-based systems. Each is discussed separately, focusing on their design rationales, functional mechanisms, electrochemical performances, and residual challenges. In addition, to meet the requirements of practical applications, the potential strategies for further development of multi-layer solid-state electrolytes are also briefly presented.

Practical working environment (O2-saturated base electrolyte), architecture and operation mechanism/processes of Li-O2 batteries (LOBs) endows severe O2 and superoxide (O2-)-derived attack on Li-metal and solid electrolyte interface (SEI) at Li/electrolyte interface, limiting stability of Li anodes and LOBs. Herein, how O2/O2--derived attack on Li-metal and structure/composition of SEI are revealed by cryogenic transmission electron microscopy (cryo-TEM) and comprehensive spectroscopic characterizations. Specifically, generated from O2-reduction on Li-anode, the Li2O-induced nucleophilic attack on base electrolyte decomposition and Li corrosion especially during long-term aging, and more aggressive O2- created in cycling aggravates Li anodes and SEI. Moreover, to address O2/O2--derived attack on Li-metal, 1, 2-difluorobenzene (F-ben) was introduced as cosolvent in base electrolyte to make an F-ben electrolyte, in which F-ben preferentially reacted with Li-metal to form dual-functional SEI. Tuned SEI not only separate Li2O from bulk electrolyte thus suppresses O2-derived chemical attack, also acts as protective film protecting Li-metal against O2- attack. Eventually, electro-stability/reversibility of Li-metal in practical working environment of LOBs and battery performance of LOBs are significantly enhanced with help of F-ben cosolvent. This work sheds light on behavior of O2/O2--derived attack on Li-metal and SEI, sets an effective and practicable path towards practical applications of LOBs.

Abstract not available

Radiative coatings make use of omnipresent surface thermal radiation for passive cooling of objects without consuming energy or emitting greenhouse gases, and are a promising energy-saving strategy at scale to address the climate change problem. In the last decade, thanks to advances in photonics and micro/nano-fabrication technologies, we have witnessed the emergence of high-performance radiative coatings with hundreds of different designs. In this work, the development timeline of radiative coatings is summarized and potential research directions in this field are analyzed. Existing challenges and opportunities, especially for passively switchable radiative coatings, are discussed. We hope this short review promotes radiative coating materials and products for serving the sustainability of our society in various markets such as buildings, vehicles, and space objects.

Rechargeable Zn-air batteries are considered the next-generation energy storage devices for renewable energy due to their high energy density, high safety, low cost, and eco-friendliness. However, rechargeable Zn-air batteries are still far from practical applications for existing many issues, including low energy efficiency, inferior cycling stability, poor depth of discharge, etc. Therefore, understanding the relationship between issues of each component and performance is requested to construct practical rechargeable Zn-air batteries. Herein, we provide an in-depth discussion about the challenge of engineering future rechargeable Zn-air batteries. First, the performance evaluation index and the configuration of rechargeable Zn-air batteries are first introduced. Then we introduce the issues of each component in rechargeable Zn-air batteries and the corresponding solution based on recently reported works. Simultaneously, the impact of each component on performance is discussed. Finally, some personal perspectives, including key component design, performance evaluation index, test conditions, etc., on future development, are presented. This review may afford a direction for the future development of rechargeable Zn-air batteries and inspires more research work under industrial testing conditions.

This commentary provides insights on present and future trends concerning the carbon footprint (CF) of liquid-electrolyte lithium-ion batteries (LIB). While the focus of the battery industry and policymakers was previously on reducing the cost of LIB and their usage reducing CO2 emissions through e-mobility and the integration of more renewables into the energy mix, there is now an increasing focus on reducing the CF of LIB themselves. The production of LIB is highly material- and energy-intensive, resulting in high embedded CO2 emissions. Efforts to reduce the CF of LIB require strong interaction between battery producers, users, and policymakers. Policymakers are instrumental in shaping and regulating the market, while the battery industry can leverage low CF batteries as a unique selling proposition. We categorize current and future CF trends according to the three stakeholder groups, and for the battery industry stakeholder group, we further distinguish between high-level, product, and process trends.

Redox-active organic molecules that store positive charge in aqueous redox flow cells (catholyte redoxmers) frequently exhibit poor chemical stability for reasons that are not entirely understood. While for some catholyte molecules, deprotonation in their charged state is resposible for shortening the lifetime, for well designed molecules that avoid this common fate, it is seldom known what causes their eventual decomposition as it appears to be energetically prohibitive. Here, a highly soluble (1.6 M) phenoxazine molecule with a redox potential of 0.48 V vs. Ag/AgCl has been examined in flow cells. While this molecule has highly reversible redox chemistry, during cycling the capacity fades in a matter of hours. Our analyses suggest a cooperative decomposition pathway involving disproportionation of two charged molecules followed by anion substitution and deprotonation. This example suggests that cooperative reactions can be responsible for unexpectedly low chemical instability in the catholyte redoxmers and that researchers need to be keenly aware of such reactions and methods for their mitigation.

Flow batteries (FBs) have emerged as a promising technology for practical energy storage, mainly due to their outstanding characteristics of ultralong lifespan, safety, and scalability. Despite these attractive features, current FB technologies remain relatively expensive and have low energy density, limiting their widespread implementation. The multi-electron transfer FB systems are one of the most promising strategies to reduce the cost and enhance energy density. In this review, we give a comprehensive overview of the progress on multi-electron reaction materials, including the inorganic halogen-based, transition metal-based, and heteropoly acid-based materials and organic molecules (viologen derivatives, quinone derivatives, and heterocyclic aromatic compound derivatives). Finally, the challenge and perspective on the exploration of multi-electron materials for high-performance FBs are also provided.

Covalent organic polymers (COPs), quasi-ordered porous network materials synthesized through irreversible chemical bonding, have garnered significant attention in electrocatalytic energy conversion, including fuel cells, electrolytic water systems, and CO2 electrolysis cells. In this article, we have described the key factors that influence the electrocatalytic activity of COPs, including intrinsic conductivity, activity, and mass transfer, along with an overview of recent developments in COPs. In addition, we discuss possible future research directions for improving continuous performance, including controlled construction of high performance active centers for higher current density at high voltage conditions, new processing technologies for membrane electrode assembly to avoid uneven distribution and incomplete exposure of active centers, further exploration of the electrocatalytic mechanism of COPs, and multi-factor analysis tools to track multiple influencing factors across different scales. Such strategies are expected to improve the intrinsic electrocatalytic activity of COPs, overcome challenges in stability, mass transfer, and apparent activity, and promote further research and development of COPs as electrocatalysts.